Cas no 61657-37-2 (1-Butanaminium, N,N,N-tributyl-, benzenesulfonate)

• Product Name: 1-Butanaminium, N,N,N-tributyl-, benzenesulfonate
• CAS No: 61657-37-2
• MF: C₂₂H₄₁NO₃S
• MW: 399.630845785141
• CID: 471124
• PubChem ID: 13226546
• Update Time: 2025-04-19

1-Butanaminium, N,N,N-tributyl-, benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium, N,N,N-tributyl-, benzenesulfonate
• benzenesulfonate,tetrabutylazanium
• DTXSID50530069
• N,N,N-Tributylbutan-1-aminium benzenesulfonate
• tetrabutylammonium benzenesulfonate
• SCHEMBL332036
• 61657-37-2

• Inchi： 1S/C16H36N.C6H6O3S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;7-10(8,9)6-4-2-1-3-5-6/h5-16H2,1-4H3;1-5H,(H,7,8,9)/q+1;/p-1
• InChI Key： RMMHSICOEYFJRP-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1)(=O)(=O)[O-].[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 399.28093
• Monoisotopic Mass: 399.28071534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 57.2